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Compound of Interest

Compound Name: Ethiofencarb-sulfone

Cat. No.: B150163

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental persistence of the
carbamate insecticide Ethiofencarb and its primary metabolite, Ethiofencarb-sulfone. The
information presented herein is supported by experimental data to aid in understanding the
environmental fate of these compounds.

Data Summary

The environmental persistence of a chemical is a critical factor in assessing its potential long-
term impact. The following table summarizes the available quantitative data on the half-life of
Ethiofencarb and Ethiofencarb-sulfone in key environmental compartments.
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Compound Medium Condition Half-life (t%%) Reference

Ethiofencarb Soll Greenhouse ~2 weeks [11[2]
20-30 days (up

Saoll Field to 90-130 days in  [3]
other studies)

Water pH 6.8 ~8 days [3]

Water (buffered) pH 7, 22°C 18.8 days [3]

Water (buffered) pH 9, 22°C 6.67 hours [3]

Atmosphere - 16 hours [2]

Ethiofencarb-

Water (buffered) pH 7, 22°C 2.13 hours [3]

sulfone

Water (buffered) pH 9, 22°C 2.13 hours [3]
Significantly

) more persistent
Soil Laboratory [3]

than

Ethiofencarb*

*In a laboratory study, after 82 days, Ethiofencarb was no longer detectable, while

Ethiofencarb-sulfone accounted for 38.3% of the remaining radioactivity, indicating a much

longer persistence in soil.[3]

Environmental Degradation Pathway

Ethiofencarb in the environment undergoes oxidation to form Ethiofencarb-sulfoxide, which is

further oxidized to the more stable Ethiofencarb-sulfone. Hydrolysis of the carbamate group

can also occur, particularly under alkaline conditions.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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